N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide
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Description
N-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)-1-methyl-3-phenyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C24H24N4O and its molecular weight is 384.483. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis of heterocyclic compounds, such as pyrazoles and isoquinolines, often involves multi-component reactions, offering high yields and purity. For example, Prabakaran, Khan, and Jin (2012) demonstrated an efficient synthesis of 5-(trifluoromethyl)-N-alkyl-1-(3-phenylisoquinoline-1-yl)-1H-pyrazole-4-carboxamides using TBTU as a catalyst, which highlights the versatility and reactivity of pyrazole and isoquinoline frameworks in creating complex molecules with potential for varied applications (Prabakaran, Khan, & Jin, 2012). Similarly, Kumar and Vijayakumar (2018) reported a solvent-free synthesis of 3-acetyl-4-arylquinoline-based enaminones, showcasing the environmental benefits and efficiency of modern synthetic methods (Kumar & Vijayakumar, 2018).
Biological Evaluation
Compounds with heterocyclic structures like pyrazoles and isoquinolines are frequently evaluated for their biological activities. Norman et al. (1996) synthesized heterocyclic analogues of 1192U90 and evaluated them as potential antipsychotic agents, demonstrating the therapeutic potential of such compounds in neuropsychiatric disorders (Norman et al., 1996). Furthermore, Liu et al. (2009) synthesized novel oxazole derivatives containing the tetrahydroisoquinoline moiety and screened them for antiproliferative activities, indicating the importance of such structures in anticancer research (Liu et al., 2009).
Antioxidant and Antimicrobial Applications
Hussein, Ismail, and El-Adly (2016) synthesized quinolinone derivatives and evaluated their antioxidant efficiency in lubricating greases, suggesting the potential of heterocyclic compounds in industrial applications beyond medicinal chemistry (Hussein, Ismail, & El-Adly, 2016). Additionally, Hafez, Alshammari, and El-Gazzar (2015) synthesized pyrazolopyranopyrimidine and pyrazolopyranotriazine derivatives, evaluating their antimicrobial activity, which underscores the role of such compounds in developing new antimicrobial agents (Hafez, Alshammari, & El-Gazzar, 2015).
Properties
IUPAC Name |
N-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]-2-methyl-5-phenylpyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N4O/c1-27-23(17-22(26-27)20-10-3-2-4-11-20)24(29)25-14-7-8-15-28-16-13-19-9-5-6-12-21(19)18-28/h2-6,9-12,17H,13-16,18H2,1H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWXQSUSXMIASDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=CC=C2)C(=O)NCC#CCN3CCC4=CC=CC=C4C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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